Cas no 1421468-87-2 (N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine)

• Product Name: N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine
• CAS No: 1421468-87-2
• MF: C₁₄H₁₀F₃N₃S
• MW: 309.30951166153
• CID: 5802551
• PubChem ID: 71779000
• Update Time: 2025-08-05

N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(pyridin-3-ylmethyl)-4-(trifluoromethyl)-1,3-benzothiazol-2-amine
• N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine
• 1421468-87-2
• N-(pyridin-3-ylmethyl)-4-(trifluoromethyl)benzo[d]thiazol-2-amine
• AKOS024627647
• F2145-0967

• Inchi： 1S/C14H10F3N3S/c15-14(16,17)10-4-1-5-11-12(10)20-13(21-11)19-8-9-3-2-6-18-7-9/h1-7H,8H2,(H,19,20)
• InChI Key： VWZYIEMMFLCCAR-UHFFFAOYSA-N
• SMILES： S1C2=CC=CC(C(F)(F)F)=C2N=C1NCC1=CC=CN=C1

Computed Properties

• Exact Mass: 309.05475299g/mol
• Monoisotopic Mass: 309.05475299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine

Introduction to N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine (CAS No. 1421468-87-2)

N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1421468-87-2, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this molecule incorporates several key functional groups, including a pyridin-3-yl moiety and a trifluoromethyl group, which are known to enhance its pharmacological properties.

The N-[(pyridin-3-yl)methyl] substituent in the molecular structure contributes to the compound's ability to interact with various biological targets. Pyridine derivatives are widely recognized for their role in drug design due to their capacity to modulate enzyme activity and receptor binding. In particular, the 3-position of the pyridine ring is often utilized to introduce pharmacophores that can influence the compound's biological efficacy. The presence of this group in N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine suggests potential applications in the development of therapeutic agents targeting neurological and cardiovascular disorders.

The benzothiazole core of the molecule, denoted as 1,3-benzothiazol-2-amine, is another critical component that contributes to the compound's unique properties. Benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The amine functional group at the 2-position of the benzothiazole ring further enhances its reactivity and binding affinity towards biological targets. This structural feature makes N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine a valuable candidate for further investigation in drug discovery.

The incorporation of a trifluoromethyl group at the 4-position of the benzothiazole ring is particularly noteworthy. Trifluoromethyl groups are commonly employed in medicinal chemistry due to their ability to improve metabolic stability, lipophilicity, and binding affinity. This modification can significantly enhance the pharmacokinetic properties of a compound, making it more suitable for therapeutic applications. The presence of this group in N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine underscores its potential as a lead compound for further optimization.

In recent years, there has been growing interest in exploring the therapeutic potential of heterocyclic compounds like N-[(pyridin-3-yl)methyl]-4-(trifluoromethyl)-1,3-benzothiazol-2-amine. Several studies have highlighted its promising activity against various disease models. For instance, research has demonstrated that this compound exhibits inhibitory effects on enzymes involved in inflammation and oxidative stress pathways. These findings suggest that it may have therapeutic applications in conditions such as arthritis and neurodegenerative diseases.

Additionally, preclinical studies have shown that N-[(pyridin-3-)methyl]-4-(trifluoromethy)-1,3-benzothiazol-2-amine) demonstrates potential as an antitumor agent. Its ability to disrupt key signaling pathways associated with cancer cell proliferation has been observed in vitro and in vivo models. These results are particularly exciting given the increasing demand for novel chemotherapeutic agents that can overcome drug resistance and improve patient outcomes.

The synthesis of N-[(pyridin-3-)methyl]-4-(trifluoromethy)-1,3-benzothiazol-2-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 3-pyridinemethanol and 4-(trifluoromethyl)benzothiazole. These intermediates are then coupled using appropriate coupling reagents under inert conditions to afford the desired product. The use of advanced synthetic techniques ensures high yield and purity, which are essential for pharmaceutical applications.

The analytical characterization of N-[(pyridin-3-)methyl]-4-(trifluoromethy)-1,3-benzothiazol-2-amine is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm its molecular structure and purity. These analytical methods provide detailed information about the compound's chemical environment and help ensure its suitability for further biological testing.

In conclusion, N-[(pyridin-3-)methyl]-4-(trifluoromethy)-1,3-benzothiazol-2-amine (CAS No. 1421468-87.) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further development into therapeutic agents targeting various diseases. Ongoing studies continue to explore its mechanisms of action and optimize its pharmacological properties for clinical applications.